molecular formula C18H28N2O B248071 N-(3,4-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide

N-(3,4-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide

Cat. No. B248071
M. Wt: 288.4 g/mol
InChI Key: PZFJVVRWNVRPQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,4-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide is a chemical compound that belongs to the class of drugs known as synthetic opioids. It is commonly referred to as DPDPE and is used in scientific research to study the effects of opioids on the body.

Mechanism of Action

DPDPE activates the delta-opioid receptors in the body, which are located in various regions of the brain and spinal cord. Activation of these receptors leads to the release of endogenous opioids such as enkephalins and endorphins, which produce analgesia and other physiological effects.
Biochemical and Physiological Effects
The activation of delta-opioid receptors by DPDPE produces a range of biochemical and physiological effects. These include analgesia, sedation, respiratory depression, and modulation of mood and behavior. DPDPE has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

DPDPE has several advantages for use in lab experiments. It is a selective delta-opioid receptor agonist, which means that it produces specific effects that can be studied without interference from other opioid receptors. It is also relatively stable and easy to synthesize.
However, there are also some limitations to the use of DPDPE in lab experiments. For example, it has a relatively short half-life, which means that its effects may not be long-lasting. It also has low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

For research on DPDPE include the development of novel delta-opioid receptor agonists and the study of the role of delta-opioid receptors in various physiological and pathological processes.

Synthesis Methods

The synthesis of DPDPE involves the reaction of 3,4-dimethylbenzoyl chloride with N-(3,5-dimethyl-1-piperidinyl)propane-1,3-diamine in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain pure DPDPE.

Scientific Research Applications

DPDPE is primarily used in scientific research to study the effects of opioids on the body. It is a selective delta-opioid receptor agonist, which means that it binds to and activates only the delta-opioid receptors in the body. This makes it a useful tool for studying the specific effects of delta-opioid receptor activation.

properties

Product Name

N-(3,4-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide

Molecular Formula

C18H28N2O

Molecular Weight

288.4 g/mol

IUPAC Name

N-(3,4-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide

InChI

InChI=1S/C18H28N2O/c1-13-9-14(2)12-20(11-13)8-7-18(21)19-17-6-5-15(3)16(4)10-17/h5-6,10,13-14H,7-9,11-12H2,1-4H3,(H,19,21)

InChI Key

PZFJVVRWNVRPQM-UHFFFAOYSA-N

SMILES

CC1CC(CN(C1)CCC(=O)NC2=CC(=C(C=C2)C)C)C

Canonical SMILES

CC1CC(CN(C1)CCC(=O)NC2=CC(=C(C=C2)C)C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.